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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923

Prudent Handling of Boscalid-5-hydroxy in the Absence of Specific Data

Boscalid-5-hydroxy is a primary metabolite of the fungicide Boscalid, formed through a
hydroxylation process in various organisms.[1] While specific, comprehensive safety data for
Boscalid-5-hydroxy is not readily available, a conservative and professionally responsible
approach dictates that it should be handled with at least the same level of precaution as its
parent compound, Boscalid. In some instances, metabolites of chemical compounds can
exhibit equal or even greater toxicity than the parent substance.[2][3] Therefore, the following
safety and logistical information is derived from the established protocols for Boscalid.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
(PPE) is essential when handling Boscalid-5-hydroxy.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards should
be worn.[4] A face shield may
be necessary for splash

protection.

Skin Protection

Chemical-Resistant Gloves

Impermeable gloves, such as
nitrile rubber (=14 mils), butyl
rubber (=14 mils), or viton (=14
mils), are required.[5][6]
Gloves should be inspected for

integrity before each use.

Protective Clothing

Along-sleeved shirt, long
pants, and a chemical-resistant
apron or coveralls are
necessary to prevent skin
contact.[6][7]

Footwear

Chemical-resistant boots

should be worn.[6]

Respiratory Protection

Respirator

In situations where dust or
aerosols may be generated, a
full-face respirator with an
appropriate particulate filter is

recommended.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety and

environmental protection.

Operational Workflow:

A clear, step-by-step workflow ensures that all safety measures are consistently applied.
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Safe Handling Workflow for Boscalid-5-hydroxy

Disposal Plan:

Proper disposal of Boscalid-5-hydroxy and any contaminated materials is crucial to prevent
environmental contamination.

Waste Type Disposal Procedure

Dispose of as hazardous waste in accordance
Unused Product with local, state, and federal regulations.[5][8]

Do not dispose of down the drain.

i ) Place in a sealed, labeled container for
Contaminated Materials (PPE, labware, etc.) )
hazardous waste disposal.[8][9]

Triple rinse the container, puncture it to prevent
Empty Containers reuse, and dispose of it in a sanitary landfill or

by other approved procedures.[5]

Experimental Protocols

Handling Solid Boscalid-5-hydroxy:
e Preparation:
o Conduct a thorough risk assessment for the planned experiment.
o Ensure a safety data sheet for the parent compound, Boscalid, is readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.
o Don all required personal protective equipment.
e Weighing and Transfer:
o Use a dedicated, clean weighing vessel.

o Handle the solid with care to avoid generating dust.
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o Clean any spills immediately with a damp cloth or absorbent material, taking care not to
create dust.

e Dissolution:

o Add the solvent to the solid slowly to prevent splashing.

o If necessary, use a magnetic stirrer to aid dissolution.

Handling Boscalid-5-hydroxy in Solution:

e Transfer:

o Use appropriate volumetric glassware to transfer the solution.

o Avoid direct contact with the solution.

o Experimental Use:

o Perform all operations within a fume hood.

o Ensure all containers are clearly labeled.

Cleanup and Decontamination:

o Work Surfaces:

o Wipe down all work surfaces with an appropriate cleaning agent after use.

e Equipment:

o Thoroughly clean all glassware and equipment that came into contact with Boscalid-5-
hydroxy.

¢ Personal Decontamination:

o Remove and dispose of gloves properly.

o Wash hands thoroughly with soap and water after handling the compound.
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Quantitative Data Summary

The following tables summarize key quantitative data for the parent compound, Boscalid, which
should be used as a reference for handling Boscalid-5-hydroxy.

Physicochemical Properties of Boscalid

Property Value

Molecular Formula C18H12CI2N20
Molecular Weight 343.21 g/mol
Physical State Solid[1]

Melting Point 142.8 - 143.8 °C[8]
Water Solubility 4.6 mg/L (at 20 °C)[9]

Toxicological Data for Boscalid

Test Result

Acute Oral LD50 (Rat) > 2000 mg/kg bw[10]
Acute Dermal LD50 (Rat) > 2000 mg/kg[11]
Skin Sensitization (Guinea Pig) Not a sensitizer[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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